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Compound of Interest

Compound Name: PSB-17365

Cat. No.: B610312 Get Quote

Technical Support Center: PSB-17365
This guide provides best practices for the long-term storage and handling of the research

compound PSB-17365. As specific stability data for PSB-17365 is not publicly available, these

recommendations are based on general principles for small molecule compounds used in

research.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of PSB-17365 for long-term use?

For long-term storage of solid PSB-17365, it is recommended to store it at -20°C or -80°C. The

compound should be kept in a tightly sealed, light-resistant container to protect it from moisture

and light. Inert gas (argon or nitrogen) can be used to displace air in the container to minimize

oxidation.

Q2: I need to use PSB-17365 frequently. Can I store it at a higher temperature?

For short-term storage or frequent use, solid PSB-17365 can be stored at 2-8°C. However, for

periods longer than a few weeks, colder temperatures are recommended to ensure long-term

stability.

Q3: What is the best way to prepare and store stock solutions of PSB-17365?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b610312?utm_src=pdf-interest
https://www.benchchem.com/product/b610312?utm_src=pdf-body
https://www.benchchem.com/product/b610312?utm_src=pdf-body
https://www.benchchem.com/product/b610312?utm_src=pdf-body
https://www.benchchem.com/product/b610312?utm_src=pdf-body
https://www.benchchem.com/product/b610312?utm_src=pdf-body
https://www.benchchem.com/product/b610312?utm_src=pdf-body
https://www.benchchem.com/product/b610312?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is advisable to prepare concentrated stock solutions in a suitable solvent, such as DMSO.

Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles. These

aliquots should be stored at -80°C for maximum stability.

Q4: How many times can I freeze and thaw my stock solution of PSB-17365?

To maintain the integrity of the compound, it is strongly recommended to avoid multiple freeze-

thaw cycles. Aliquoting the stock solution into volumes appropriate for single experiments is the

best practice. If repeated use from a single vial is unavoidable, limit it to no more than 3-5

cycles.

Q5: My PSB-17365 solution has been stored at room temperature for a few hours. Is it still

usable?

The stability of PSB-17365 in solution at room temperature is unknown. While a few hours may

not cause significant degradation for many stable compounds, it is best to minimize the time

solutions are kept at room temperature. For critical experiments, it is recommended to use a

freshly thawed aliquot.
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Issue Possible Cause Recommended Solution

Inconsistent experimental

results

Compound degradation due to

improper storage.

Prepare fresh stock solutions

from solid compound stored

under recommended long-term

conditions. Ensure aliquots are

used for single experiments to

avoid freeze-thaw cycles.

Precipitate observed in thawed

stock solution

Poor solubility at low

temperatures or solvent

evaporation.

Gently warm the solution to

37°C and vortex to redissolve

the precipitate. If the issue

persists, consider preparing a

fresh, lower concentration

stock solution.

Change in color of the solid

compound or solution

Potential degradation or

contamination.

Do not use the compound.

Discard the affected stock and

procure a fresh batch of the

solid compound.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Pre-weighing: Allow the vial of solid PSB-17365 to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of PSB-17365 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve a 10 mM

concentration.

Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming

(up to 37°C) may be applied if necessary.
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Aliquoting and Storage: Dispense the stock solution into single-use, light-resistant, and

tightly sealed vials. Store the aliquots at -80°C.
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Caption: Recommended workflow for the long-term storage and handling of PSB-17365.
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Caption: A logical flow for troubleshooting inconsistent experimental outcomes with PSB-
17365.
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To cite this document: BenchChem. [Best practices for long-term storage of PSB-17365].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610312#best-practices-for-long-term-storage-of-psb-
17365]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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